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Compound of Interest

Compound Name: 2-Naphthol-D8

Cat. No.: B1472737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, handling procedures,

and metabolic profile of 2-Naphthol-D8. Given the limited availability of specific safety data for

the deuterated form, this document leverages the comprehensive information available for its

non-deuterated analogue, 2-Naphthol, which is considered a reliable proxy for assessing its

toxicological and safety characteristics. All quantitative data has been summarized for clarity,

and key procedural workflows are visualized to ensure safe laboratory practices.

Core Safety and Physical Data
The safety profile of 2-Naphthol-D8 is primarily derived from the data available for 2-Naphthol.

The deuteration is not expected to significantly alter the chemical's primary hazards.

Physical and Chemical Properties
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Property Value Source

CAS Number 78832-61-8 LGC Standards[1]

Molecular Formula C₁₀D₈O LGC Standards[1]

Molecular Weight 152.22 g/mol CDN Isotopes[2]

Appearance White to tan solid CymitQuimica[3]

Melting Point 121-123 °C Wikipedia[4]

Boiling Point 285 °C Wikipedia[4]

Solubility in Water 0.74 g/L Wikipedia[4]

log Pow (Octanol/Water) 2.01 - 2.84
European Chemicals

Agency[5]

Toxicological Data (for 2-Naphthol)
Endpoint Value Species Route Source

LD50 (Oral) 1320 mg/kg Rat Oral

European

Chemicals

Agency[5]

LC50 (Inhalation) > 0.9 mg/L Rat Inhalation

European

Chemicals

Agency

Hazard Identification and Classification
2-Naphthol is classified as harmful if swallowed or inhaled and is very toxic to aquatic life.[6]

The GHS hazard statements for 2-Naphthol are:

H302: Harmful if swallowed.[7]

H332: Harmful if inhaled.[7]

H400: Very toxic to aquatic life.[7]
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Signal Word: Warning[7]

Experimental Protocols and Handling
Detailed experimental protocols for the toxicological assessment of 2-Naphthol-D8 are not

publicly available. The data presented is based on standardized OECD guidelines for chemical

safety testing performed on 2-Naphthol.

Safe Handling and Storage
Handling: Use only in a well-ventilated area or under a chemical fume hood.[6] Avoid

breathing dust.[6] Prevent contact with skin and eyes by wearing appropriate personal

protective equipment (PPE), including gloves and safety glasses.[8]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[6] The

compound is light-sensitive and should be protected from light.[8]

Spill Management Workflow
In the event of a spill, the following workflow should be initiated to ensure safety and proper

cleanup.

Initial Response Containment & Cleanup Disposal

Evacuate Area Ensure Adequate Ventilation
If safe to do so

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Use inert absorbent material)

Mechanically Collect
(Sweep or shovel into a suitable container)

Clean Spill Area
(With appropriate solvent)

Dispose of Waste
(In accordance with local regulations)

Click to download full resolution via product page

Workflow for handling a chemical spill of 2-Naphthol-D8.

Metabolic Pathway
The metabolism of 2-Naphthol primarily occurs in the liver and involves two main phases.

Phase I metabolism is mediated by cytochrome P450 enzymes, followed by Phase II

conjugation reactions to increase water solubility and facilitate excretion.
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Phase I Metabolism
Naphthalene, the parent compound, is metabolized by cytochrome P450 enzymes, with

CYP3A4 being particularly effective in producing 2-Naphthol.[1] 2-Naphthol itself can undergo

further hydroxylation to form dihydroxynaphthalenes.[1]

Phase II Conjugation
The primary routes for Phase II metabolism of 2-Naphthol are glucuronidation and sulfation.[9]

These reactions are catalyzed by UDP-glucuronosyltransferases (UGTs) and sulfotransferases

(SULTs), respectively.[5][10]

Naphthalene

Phase I Metabolism
(CYP3A4)

2-Naphthol-D8

Phase II Conjugation

Glucuronidation
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Simplified metabolic pathway of 2-Naphthol.

Conclusion
This guide provides essential safety and handling information for 2-Naphthol-D8 for use by

researchers and professionals in drug development. By understanding the physical properties,

toxicological data, and metabolic pathways, users can handle this compound safely and

effectively in a laboratory setting. Adherence to the outlined safety protocols and spill

management procedures is critical to minimize risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Naphthol-D8: A Comprehensive Safety and Handling
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1472737#2-naphthol-d8-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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